Cas no 2138080-70-1 (3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2138080-70-1
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6184096
• PubChem ID: 165861748
• Update Time: 2025-07-27

3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• EN300-1167712
• 2138080-70-1
• 3a-methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole
• 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C13H17N3O4S/c1-13-8-14-6-10(13)7-15(9-13)21(19,20)12-4-2-11(3-5-12)16(17)18/h2-5,10,14H,6-9H2,1H3
• InChI Key： HGKUUTYOESABIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC2CNCC2(C)C1)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Additional information on 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole

Comprehensive Overview of 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2138080-70-1)

The compound 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2138080-70-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the octahydropyrrolo[3,4-c]pyrrole core and the 4-nitrobenzenesulfonyl moiety, make it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications as a pharmacophore in targeting specific biological pathways, such as enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide-based compounds like 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole has surged due to their versatility in drug development. The 4-nitrobenzenesulfonyl group is known for its electron-withdrawing properties, which can enhance the binding affinity of the molecule to biological targets. This characteristic aligns with the growing trend in structure-activity relationship (SAR) studies, where researchers aim to optimize molecular interactions for improved efficacy and selectivity.

Another area of interest is the compound's potential role in central nervous system (CNS) drug discovery. The octahydropyrrolo[3,4-c]pyrrole scaffold is structurally similar to other CNS-active compounds, making it a promising candidate for exploring new treatments for neurological disorders. With the rise of AI-driven drug design and computational chemistry, molecules like 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole are increasingly being studied in silico to predict their pharmacokinetic and pharmacodynamic properties.

The synthesis of 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the methyl group at the 3a-position and the sulfonylation of the pyrrole nitrogen. These synthetic routes are frequently optimized to improve yield and purity, reflecting the broader industry focus on green chemistry and sustainable practices.

From a commercial perspective, 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole is primarily supplied by specialized chemical manufacturers catering to pharmaceutical and biotechnology sectors. Its CAS No. 2138080-70-1 serves as a critical identifier for procurement and regulatory compliance. As the demand for custom synthesis and high-purity intermediates grows, this compound is likely to remain a key player in the market.

In conclusion, 3a-Methyl-2-(4-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole represents a fascinating example of modern medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic avenues. With advancements in drug discovery technologies and cheminformatics, the potential applications of this compound are expected to expand further in the coming years.